Cas no 312941-34-7 (3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide)

3,4,5-Trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide is a synthetic benzamide derivative featuring a thiazole core with methoxy-substituted aromatic rings. Its structural design suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or receptor modulation. The compound's defined stereochemistry and functional group arrangement may enhance binding specificity and metabolic stability in pharmacological applications.

3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide structure

312941-34-7 structure

Product Name:3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide

CAS No:312941-34-7

MF:C₂₀H₂₀N₂O₅S

MW:400.448204040527

CID:5854657

PubChem ID:3981506

Update Time:2025-06-18

3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-2-thiazolyl]-
- 3,4,5-trimethoxy-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide
- 312941-34-7
- F0007-1029
- EU-0033751
- SR-01000391202
- Oprea1_096596
- 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
- AKOS003014790
- SR-01000391202-1
- Inchi： 1S/C20H20N2O5S/c1-24-15-8-6-5-7-13(15)14-11-28-20(21-14)22-19(23)12-9-16(25-2)18(27-4)17(10-12)26-3/h5-11H,1-4H3,(H,21,22,23)
- InChI Key： YIXLPBYHUKVDHL-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=CC=C2OC)=CS1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

Exact Mass: 400.10929292g/mol
Monoisotopic Mass: 400.10929292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.282±0.06 g/cm3(Predicted)
pka: 7.12±0.50(Predicted)

3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0007-1029-2μmol	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0007-1029-5μmol	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0007-1029-10μmol	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0007-1029-20μmol	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0007-1029-1mg	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0007-1029-2mg	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0007-1029-3mg	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0007-1029-4mg	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0007-1029-5mg	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0007-1029-10mg	3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide	312941-34-7	90%+	10mg	$79.0	2023-05-17